Cas no 896314-28-6 (N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-(2-methoxyethyl)ethanediamide)

• Product Name: N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-(2-methoxyethyl)ethanediamide
• CAS No: 896314-28-6
• MF: C₁₇H₂₀N₂O₆S
• MW: 380.415503501892
• CID: 6103637
• PubChem ID: 22584430
• Update Time: 2025-08-02

N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-(2-methoxyethyl)ethanediamide
• Ethanediamide, N1-[2-(2-furanyl)-2-(phenylsulfonyl)ethyl]-N2-(2-methoxyethyl)-
• SR-01000022859
• AKOS021648281
• SR-01000022859-1
• N'-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-N-(2-methoxyethyl)ethanediamide
• AKOS001583950
• MFCD06733997
• N1-(2-(furan-2-yl)-2-(phenylsulfonyl)ethyl)-N2-(2-methoxyethyl)oxalamide
• F2569-0022
• 896314-28-6

• Inchi： 1S/C17H20N2O6S/c1-24-11-9-18-16(20)17(21)19-12-15(14-8-5-10-25-14)26(22,23)13-6-3-2-4-7-13/h2-8,10,15H,9,11-12H2,1H3,(H,18,20)(H,19,21)
• InChI Key： WYHGNUVDCBJJGN-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)S(C1=CC=CC=C1)(=O)=O)(=O)C(NCCOC)=O

Computed Properties

• Exact Mass: 380.10420754g/mol
• Monoisotopic Mass: 380.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• pka: 11.58±0.46(Predicted)

Additional information on N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-(2-methoxyethyl)ethanediamide

Professional Introduction to N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-(2-methoxyethyl)ethanediamide (CAS No. 896314-28-6)

N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-(2-methoxyethyl)ethanediamide is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 896314-28-6, represents a novel class of molecules that exhibit promising properties for further exploration in drug discovery and molecular medicine. The intricate architecture of this molecule, featuring both benzenesulfonyl and furan-2-yl substituents, alongside functional groups such as 2-methoxyethyl and ethanediamide, makes it a versatile candidate for various biochemical applications.

The synthesis of N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-(2-methoxyethyl)ethanediamide involves sophisticated chemical methodologies that highlight the compound's synthetic significance. The presence of the benzenesulfonyl group suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. Meanwhile, the furan-2-yl moiety introduces an aromatic heterocycle known for its stability and biological activity. These features collectively contribute to the compound's potential utility in developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules that incorporate both sulfonyl and furan-based scaffolds. Such structures have shown promise in various preclinical studies due to their ability to engage with multiple biological pathways simultaneously. The ethanediamide component further enhances the compound's potential by providing a flexible backbone that can be modified to optimize binding affinity and selectivity. This multifaceted approach aligns with current trends in drug design, where combinatorial chemistry and structure-based drug development are increasingly employed.

The latest research in medicinal chemistry has highlighted the importance of functional groups like benzenesulfonyl in designing molecules with enhanced bioactivity. Studies indicate that sulfonyl compounds often exhibit potent inhibitory effects on target proteins, making them valuable candidates for treating a wide range of diseases. Similarly, furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The integration of these motifs into a single molecule like N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-(2-methoxyethyl)ethanediamide (CAS No. 896314-28-6) could lead to the discovery of next-generation therapeutics with improved efficacy and reduced side effects.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its potential biological targets. Advanced computational techniques allow researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process, enabling more efficient development of novel compounds like N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-(2-methoxyethyl)ethanediamide.

In conclusion, N'-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-N-(2-methoxyethyl)ethanediamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of benzenesulfonyl, furan-2-yl, and 2-methoxyethyl groups, make it a versatile molecule with potential applications in drug discovery and molecular medicine. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one are poised to play a significant role in advancing healthcare solutions.